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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the beta decay of Tellurium-132
(¹³²Te), focusing on its decay energy and the characteristics of its beta spectrum. The

information presented is intended to support researchers and professionals in the fields of

nuclear medicine, radiopharmaceutical development, and related scientific disciplines where a

thorough understanding of the decay properties of this isotope is essential.

Introduction to Tellurium-132
Tellurium-132 is a radioactive isotope of tellurium with a half-life of approximately 3.2 days. It

is a significant fission product and is notably the parent isotope of Iodine-132 (¹³²I), a short-lived

radioisotope with applications in medical diagnostics. The beta decay of ¹³²Te is the process

that gives rise to ¹³²I, making a detailed understanding of this decay crucial for the design and

application of ¹³²Te/¹³²I generator systems.

Beta Decay Properties of Tellurium-132
The beta decay of ¹³²Te involves the transformation of a neutron within the nucleus into a

proton, with the simultaneous emission of a beta particle (an electron, β⁻) and an electron

antineutrino (ν̅e). This process results in the transmutation of Tellurium-132 into Iodine-132.
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The key quantitative parameters characterizing the beta decay of ¹³²Te are summarized in the

table below.

Parameter Value Uncertainty Reference

Half-life (T₁/₂) 3.204 days ± 0.013 days [1]

Q-value (Qβ⁻) 518 keV ± 4 keV [2]

Beta Decay Branching

Ratio

100% to the 277.86

keV level of ¹³²I
- [2]

Beta Spectrum

Endpoint Energy

(Eβ,max)

240 keV ± 4 keV [2]

Average Beta Energy

(Eβ,avg)
~76.8 keV (Calculated) -

log ft value 4.85 - [2]

Spin and Parity (Jπ)
0⁺ (¹³²Te) → 1⁺ (¹³²I at

277.86 keV)
- [2]

The beta decay of Tellurium-132 is characterized by a single beta transition to an excited state

of Iodine-132. The endpoint energy of the beta spectrum is calculated by subtracting the

energy of the excited state from the Q-value (518 keV - 277.86 keV = 240.14 keV)[2]. The log ft

value of 4.85 indicates that this is an allowed Gamow-Teller transition[2].

Beta Spectrum of Tellurium-132
The beta spectrum of ¹³²Te is a continuous distribution of electron energies, ranging from zero

up to the maximum endpoint energy of 240 keV[2]. As an allowed transition, the shape of the

beta spectrum is expected to follow the statistical distribution predicted by Fermi's theory of

beta decay. The majority of the emitted beta particles will have energies significantly lower than

the endpoint energy, with the average energy being approximately one-third of the maximum

energy for an allowed spectrum.
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The decay of ¹³²Te proceeds via a single beta branch to the 277.86 keV excited state of ¹³²I.

This excited state then rapidly de-excites to the ground state of ¹³²I through a cascade of

gamma-ray emissions. The simplified decay scheme is illustrated in the diagram below.

¹³²Te (0⁺)
T₁/₂ = 3.204 d

¹³²I (1⁺)
277.86 keV

β⁻ (100%)
E_max = 240 keV

log ft = 4.85 ¹³²I (3⁺)
49.7 keV

γ = 228.16 keV ¹³²I (4⁺)
Ground State

γ = 49.7 keV

Click to download full resolution via product page

Caption: Simplified decay scheme of Tellurium-132.

Following the beta decay, the excited ¹³²I nucleus de-excites via a gamma cascade. The

primary gamma-ray energies and their intensities are provided in the table below.

Gamma-ray Energy (keV) Intensity (%)

228.16 88.1

49.7 13.9

Note: Intensities are given per 100 decays of ¹³²Te.

Experimental Protocols for Measuring the Beta
Spectrum
The measurement of the beta spectrum of ¹³²Te can be accomplished using various beta

spectroscopy techniques. A common and effective method involves the use of a semiconductor

detector, such as a Passivated Implanted Planar Silicon (PIPS) detector or a Lithium-drifted

Silicon (Si(Li)) detector. The following outlines a generalized experimental protocol.

Experimental Setup
A typical setup for beta spectroscopy includes the following components:

¹³²Te Source: A thin, uniform source of ¹³²Te is required to minimize self-absorption and

energy loss of the beta particles.
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Semiconductor Detector: A PIPS or Si(Li) detector with good energy resolution.

Vacuum Chamber: The source and detector are placed in a vacuum chamber to eliminate

energy loss of the beta particles in air.

Preamplifier and Amplifier: To amplify the detector signal.

Multichannel Analyzer (MCA): To sort and record the pulses based on their height,

generating an energy spectrum.

Data Acquisition System: A computer with appropriate software to control the MCA and store

the data.

Experimental Workflow
The following diagram illustrates the logical workflow for measuring the beta spectrum of ¹³²Te.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


System Setup & Calibration

Data Acquisition

Data Analysis

Assemble Vacuum Chamber
with Source and Detector

Energy & Efficiency Calibration
(e.g., with ¹³⁷Cs, ²⁰⁷Bi)

Acquire ¹³²Te Beta Spectrum

Acquire Background Spectrum

Background Subtraction

Generate Kurie Plot

Determine Endpoint Energy

Analyze Spectrum Shape

Click to download full resolution via product page

Caption: Workflow for beta spectrum measurement.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1232548?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Calibration
Accurate energy and efficiency calibration of the spectrometer is critical. This is typically

performed using standard calibration sources that emit conversion electrons of well-known

energies, such as Bismuth-207 (²⁰⁷Bi) and Cesium-137 (¹³⁷Cs)[3].

Data Analysis
The raw data from the MCA is a pulse-height spectrum that needs to be converted into an

energy spectrum using the calibration data. After subtracting the background spectrum, the

shape of the beta spectrum can be analyzed. A common method is the use of a Kurie plot (or

Fermi-Kurie plot), which linearizes the beta spectrum for allowed transitions. The intersection of

the linearized plot with the energy axis provides a precise determination of the endpoint

energy[3].

Conclusion
This technical guide has provided a detailed overview of the beta decay of Tellurium-132,

including its decay energy, spectrum characteristics, and the experimental methods for its

measurement. The quantitative data and decay scheme information are essential for

applications in nuclear medicine, particularly for the development and use of ¹³²Te/¹³²I

generators. The provided experimental protocol offers a foundational methodology for

researchers seeking to perform precise measurements of the ¹³²Te beta spectrum.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-Depth Technical Guide to the Beta Decay of
Tellurium-132]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1232548#tellurium-132-beta-decay-energy-and-
spectrum]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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